Cas no 1079402-39-3 (2-5-Fluoro-2-(2,2,2-trifluoroethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-5-Fluoro-2-(2,2,2-trifluoroethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1079402-39-3
• MF: C₁₄H₁₇BF₄O₃
• MW: 320.087598562241
• MDL: MFCD22494245
• CID: 4570453
• PubChem ID: 57582326
• Update Time: 2025-06-14

2-5-Fluoro-2-(2,2,2-trifluoroethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[5-fluoro-2-(2,2,2-trifluoroethoxy)phenyl]-4,4,5,5-tetramethyl-
• 2-[5-fluoro-2-(2,2,2-trifluoroethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-5-Fluoro-2-(2,2,2-trifluoroethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22494245
• Inchi： 1S/C14H17BF4O3/c1-12(2)13(3,4)22-15(21-12)10-7-9(16)5-6-11(10)20-8-14(17,18)19/h5-7H,8H2,1-4H3
• InChI Key： OCWZJDZEQHSSMJ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(F)=CC=C1OCC(F)(F)F

Additional information on 2-5-Fluoro-2-(2,2,2-trifluoroethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Study of 2-5-Fluoro-2-(2,2,2-trifluoroethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1079402-39-3)

The compound 2-5-Fluoro-2-(2,2,2-trifluoroethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1079402-39-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this boronic ester derivative in Suzuki-Miyaura cross-coupling reactions, a pivotal method for forming carbon-carbon bonds in organic synthesis. The presence of the trifluoroethoxy group and the fluorine atom in the phenyl ring enhances the compound's reactivity and stability, making it a valuable intermediate in the synthesis of complex molecules. Researchers have successfully utilized this compound in the development of novel pharmaceuticals, particularly in the area of kinase inhibitors and other targeted therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a key building block in the synthesis of a new class of BTK (Bruton's tyrosine kinase) inhibitors. The study demonstrated that the incorporation of this boronic ester into the inhibitor scaffold significantly improved the compound's binding affinity and selectivity, leading to enhanced therapeutic efficacy in preclinical models of autoimmune diseases and certain cancers.

Another notable application of 2-5-Fluoro-2-(2,2,2-trifluoroethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is in the field of positron emission tomography (PET) imaging. A recent publication in ACS Chemical Biology reported the use of this compound as a precursor for the synthesis of fluorine-18 labeled tracers. The study showcased the compound's utility in the development of radiopharmaceuticals for imaging specific biological targets, such as tumor-associated antigens, with high precision.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. Researchers are actively exploring optimized synthetic routes to improve yield and reduce production costs. Additionally, further studies are needed to fully elucidate the compound's pharmacokinetic and toxicological profiles to ensure its safety and efficacy in clinical applications.

In conclusion, 2-5-Fluoro-2-(2,2,2-trifluoroethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1079402-39-3) represents a versatile and valuable tool in chemical biology and drug discovery. Its applications span from organic synthesis to the development of targeted therapies and imaging agents, underscoring its importance in advancing biomedical research. Continued investigation into its properties and potential uses will undoubtedly contribute to the discovery of novel therapeutic agents and diagnostic tools.